4-[(5-(3,4-Dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)methyl]benzoic acid
4-[(5-(3,4-Dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)methyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
457918-25-1
VCID:
VC0489240
InChI:
InChI=1S/C22H18N2O3S/c1-13-3-6-17(9-14(13)2)18-11-28-20-19(18)21(25)24(12-23-20)10-15-4-7-16(8-5-15)22(26)27/h3-9,11-12H,10H2,1-2H3,(H,26,27)
SMILES:
CC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=CC=C(C=C4)C(=O)O)C
Molecular Formula:
C22H18N2O3S
Molecular Weight:
390.5g/mol
4-[(5-(3,4-Dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)methyl]benzoic acid
CAS No.: 457918-25-1
Main Products
VCID: VC0489240
Molecular Formula: C22H18N2O3S
Molecular Weight: 390.5g/mol
![4-[(5-(3,4-Dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)methyl]benzoic acid - 457918-25-1](/images/no_structure.jpg)
| CAS No. | 457918-25-1 |
|---|---|
| Product Name | 4-[(5-(3,4-Dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)methyl]benzoic acid |
| Molecular Formula | C22H18N2O3S |
| Molecular Weight | 390.5g/mol |
| IUPAC Name | 4-[[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]methyl]benzoic acid |
| Standard InChI | InChI=1S/C22H18N2O3S/c1-13-3-6-17(9-14(13)2)18-11-28-20-19(18)21(25)24(12-23-20)10-15-4-7-16(8-5-15)22(26)27/h3-9,11-12H,10H2,1-2H3,(H,26,27) |
| Standard InChIKey | CMMPHNYHLSDYIM-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=CC=C(C=C4)C(=O)O)C |
| Canonical SMILES | CC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=CC=C(C=C4)C(=O)O)C |
| PubChem Compound | 992628 |
| Last Modified | Nov 11 2021 |
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